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Compound of Interest

Compound Name: 6-Hydroxybenzofuran

Cat. No.: B080719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Hydroxybenzofuran
(CAS No. 13196-11-7), also known as benzofuran-6-ol. The following sections detail the

toxicological profile, personal protective equipment (PPE) recommendations, emergency

procedures, and experimental protocols to ensure the safe use of this compound in a

laboratory setting.

Hazard Identification and Classification
6-Hydroxybenzofuran is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), 6-Hydroxybenzofuran is categorized as

follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1][2]
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H319: Causes serious eye irritation.[1][2]

While specific lethal dose (LD50) and lethal concentration (LC50) data for 6-
Hydroxybenzofuran are not readily available, the GHS classification for acute oral toxicity

(Category 4) suggests an LD50 value in the range of 300-2000 mg/kg. For the parent

compound, benzofuran, studies in experimental animals have indicated potential liver and

kidney damage following chronic exposure.[3]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 6-Hydroxybenzofuran is

provided in the table below.

Property Value

Molecular Formula C₈H₆O₂

Molecular Weight 134.13 g/mol [2]

Appearance Solid

CAS Number 13196-11-7

Synonyms Benzofuran-6-ol, 6-Benzofuranol

Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment must be worn when handling

6-Hydroxybenzofuran.
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PPE Category Specifications Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

To protect eyes from dust

particles and splashes.

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile rubber).
To prevent skin contact.

Body Protection
A laboratory coat or other

protective clothing.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.

To prevent inhalation of the

compound.

Handling and Storage
Safe Handling:

Handle in a well-ventilated place, preferably in a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination:

Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure

adequate ventilation. Evacuate personnel to safe areas. Wear appropriate personal

protective equipment.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Collect the spilled material and place it in a suitable, closed

container for disposal. Use spark-proof tools and explosion-proof equipment if necessary.

Experimental Protocols
General Handling of a Powdered Substance
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This protocol outlines the general procedure for safely handling a powdered chemical like 6-
Hydroxybenzofuran.

Preparation

Handling

Post-Handling

Don appropriate PPE
(Gloves, Goggles, Lab Coat) Ensure fume hood is operational Prepare all necessary equipment

Transfer desired amount
of 6-Hydroxybenzofuran

inside the fume hood

Keep the container closed
when not in use

Minimize dust generation

Decontaminate work surfaces Dispose of waste in a
-labeled, sealed container Remove and dispose of gloves Wash hands thoroughly

Click to download full resolution via product page

Workflow for the safe handling of 6-Hydroxybenzofuran powder.

Spill Response for a Solid Chemical
This decision tree outlines the steps to be taken in the event of a solid chemical spill.
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Initial Assessment

Major Spill ResponseMinor Spill Cleanup

Solid Chemical Spill Occurs

Is the spill large or small?

Is the substance highly toxic
or reactive?

Small

Evacuate the immediate area

Large

Yes

Don appropriate PPE

No

Notify Environmental
Health & Safety (EHS)

Secure the area and
prevent entry

Cover the spill with a damp
-absorbent material to avoid dust

Carefully scoop the material
into a waste container

Clean the spill area

Dispose of waste as
hazardous material

Click to download full resolution via product page

Decision tree for responding to a solid chemical spill.
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Disposal Considerations
All waste materials contaminated with 6-Hydroxybenzofuran should be treated as hazardous

waste. Dispose of contents and containers in accordance with local, regional, and national

regulations. Do not dispose of down the drain or into the environment.

Logical Relationships in Chemical Risk Assessment
A systematic risk assessment should be performed before working with 6-
Hydroxybenzofuran. The following diagram illustrates the key steps in this process.
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Risk Assessment Process

Risk Management

1. Hazard Identification
(Review SDS, literature)

2. Exposure Assessment
(Route, duration, frequency)

3. Dose-Response Assessment
(Toxicity data)

4. Risk Characterization
(Probability and severity of harm)

Implement Control Measures
(e.g., Fume hood, PPE)

Develop Standard Operating
Procedures (SOPs)

Provide Training to Personnel

Review and Update Assessment

Click to download full resolution via product page

Logical flow of a chemical risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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